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For Researchers, Scientists, and Drug Development Professionals

Soda lime is a granular mixture of chemicals, primarily utilized for its capacity to absorb carbon

dioxide (CO₂) in a variety of controlled environments, including anesthesia breathing circuits,

submarines, and rebreathers. Its efficacy and safety are directly linked to its specific chemical

composition. This technical guide provides a comprehensive overview of the chemical makeup

of soda lime, the functional roles of its components, and the analytical methods used to

determine its composition.

Core Chemical Composition
Soda lime is not a single chemical compound but a carefully formulated mixture. The primary

active ingredient is calcium hydroxide (Ca(OH)₂), which constitutes the bulk of the material. The

overall CO₂ absorption reaction is catalyzed by the presence of sodium hydroxide (NaOH) and,

in some formulations, potassium hydroxide (KOH). Water is also a critical component,

facilitating the chemical reactions involved in CO₂ capture.

The general chemical formula for soda lime can be represented as CaHNaO₂, though this is a

simplification of the mixture.[1][2][3] The material is a white to grayish-white solid, and its

granular form is designed to maximize surface area for efficient gas exchange.[4]
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The precise composition of soda lime can vary depending on the manufacturer and the

intended application. Medical-grade soda lime, for instance, has a well-defined composition to

ensure patient safety. Below is a summary of typical compositions found in the literature.

Component Chemical Formula
Typical Percentage
(% by weight)

Function

Calcium Hydroxide Ca(OH)₂ 75 - 94%

Primary reactant for

CO₂ absorption,

forming calcium

carbonate.[4][5][6]

Sodium Hydroxide NaOH 3 - 5%

Catalyst for the CO₂

absorption reaction,

increasing the speed

of CO₂ removal.[4][5]

[6]

Water H₂O ~20%

Facilitates the

chemical reactions by

acting as a solvent.[6]

Potassium Hydroxide KOH < 1%

Also acts as a catalyst

for the CO₂ absorption

reaction.[4][5][6]

Silica SiO₂ May be present

Added to some

formulations to

increase the hardness

of the granules and

reduce dust formation.

[4]

Indicating Dyes Varies Trace amounts

pH-sensitive dyes that

change color to

indicate the

exhaustion of the

soda lime's CO₂

absorbing capacity.
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The Mechanism of Carbon Dioxide Absorption
The absorption of carbon dioxide by soda lime is a multi-step chemical process. The presence

of sodium hydroxide as a catalyst is crucial for the rapid removal of CO₂ from the breathing

circuit.

The overall reaction can be summarized as: CO₂ + Ca(OH)₂ → CaCO₃ + H₂O + heat

However, the reaction proceeds through a series of intermediate steps:

Formation of Carbonic Acid: Carbon dioxide first reacts with the water present in the soda
lime to form carbonic acid. CO₂ + H₂O ⇌ H₂CO₃

Neutralization by Sodium Hydroxide: The carbonic acid is then neutralized by the more

reactive sodium hydroxide to form sodium carbonate and water. This is an exothermic

reaction, generating heat. H₂CO₃ + 2NaOH → Na₂CO₃ + 2H₂O + Heat

Regeneration of Sodium Hydroxide: The sodium carbonate then reacts with calcium

hydroxide to form calcium carbonate and regenerate the sodium hydroxide. This allows the

catalytic cycle to continue. Na₂CO₃ + Ca(OH)₂ → CaCO₃ + 2NaOH

This reaction pathway demonstrates the catalytic role of sodium hydroxide, which is

regenerated and participates in multiple CO₂ absorption cycles.

Signaling Pathway of CO₂ Absorption
The logical flow of the CO₂ absorption mechanism can be visualized as follows:
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Step 1: Carbonic Acid Formation

Step 2: Neutralization

Step 3: Regeneration & CO₂ Trapping
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Heat

Ca(OH)₂ (Primary Reactant)

re-enters cycle
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Caption: CO₂ absorption pathway in soda lime.

Experimental Protocols for Compositional Analysis
Determining the precise chemical composition of soda lime is essential for quality control and

to ensure its performance. The following are established analytical methodologies for

quantifying the key components of soda lime, adapted from standard test methods for similar

materials like glass and lime.

Determination of Calcium Oxide (CaO) and Calcium
Hydroxide (Ca(OH)₂)
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A common method for determining the available lime (as CaO or Ca(OH)₂) is through titration.

Principle: The available calcium hydroxide is reacted with a known excess of a standard acid

(e.g., hydrochloric acid), and the remaining acid is back-titrated with a standard base (e.g.,

sodium hydroxide).

Procedure (Sucrose Titration Method):

Sample Preparation: A known weight of the finely ground soda lime sample is dispersed in

carbon dioxide-free distilled water.

Dissolution: Sucrose is added to the solution. Sucrose forms a soluble complex with calcium

hydroxide, facilitating its dissolution and reaction.

Titration: The solution is titrated with a standardized solution of hydrochloric acid (HCl) to a

phenolphthalein endpoint.

Calculation: The percentage of available Ca(OH)₂ is calculated from the volume and

concentration of the HCl solution used.

Determination of Sodium Hydroxide (NaOH) and
Potassium Hydroxide (KOH)
Atomic absorption spectroscopy or flame emission spectroscopy are instrumental methods

suitable for the accurate determination of sodium and potassium content.

Principle (Atomic Absorption Spectroscopy):

Sample Digestion: A known weight of the soda lime sample is dissolved in an appropriate

acid (e.g., dilute hydrochloric acid) to bring the sodium and potassium into solution.

Standard Preparation: A series of standard solutions containing known concentrations of

sodium and potassium are prepared.

Instrumental Analysis: The sample solution and standard solutions are aspirated into the

flame of an atomic absorption spectrophotometer. The absorbance of light by the sodium and

potassium atoms at their characteristic wavelengths is measured.
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Calibration and Calculation: A calibration curve is constructed from the absorbance readings

of the standard solutions. The concentration of sodium and potassium in the sample solution

is determined from this curve, and the percentages of NaOH and KOH in the original sample

are calculated.

Determination of Water Content (Moisture)
The water content of soda lime can be determined by the loss on drying method.

Principle: The sample is heated at a specific temperature to drive off the free water, and the

weight loss is measured.

Procedure:

Initial Weighing: A known weight of the soda lime sample is placed in a pre-weighed drying

dish.

Drying: The sample is heated in a drying oven at a temperature sufficient to remove water

without decomposing the hydroxides (e.g., 105-110 °C) until a constant weight is achieved.

Final Weighing: The sample is cooled in a desiccator and re-weighed.

Calculation: The percentage of water is calculated from the loss in weight.

Experimental Workflow for Compositional Analysis
The logical sequence of steps for a comprehensive analysis of soda lime composition can be

visualized as follows:
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Quantitative Analysis
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Caption: Workflow for the chemical analysis of soda lime.

Conclusion
The chemical composition of soda lime is a critical determinant of its efficacy as a carbon

dioxide absorbent. The synergistic action of its primary components—calcium hydroxide,

sodium hydroxide, and water—enables the rapid and efficient removal of CO₂ from closed

breathing systems. For researchers, scientists, and drug development professionals, a

thorough understanding of this composition and the analytical methods for its verification is

paramount for ensuring the safety and reliability of applications that depend on soda lime. The

methodologies outlined in this guide provide a framework for the comprehensive analysis of

this vital chemical mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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